![molecular formula C17H26N2O3 B248007 3-(2,6-dimethylmorpholin-4-yl)-N-(2-methoxy-5-methylphenyl)propanamide](/img/structure/B248007.png)
3-(2,6-dimethylmorpholin-4-yl)-N-(2-methoxy-5-methylphenyl)propanamide
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Overview
Description
3-(2,6-dimethylmorpholin-4-yl)-N-(2-methoxy-5-methylphenyl)propanamide, also known as DMMPA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMMPA belongs to the class of compounds known as morpholine amides, which have been found to exhibit a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 3-(2,6-dimethylmorpholin-4-yl)-N-(2-methoxy-5-methylphenyl)propanamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. This compound has been found to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in the regulation of mood, behavior, and cognition.
Biochemical and physiological effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-1β, and increase the production of anti-inflammatory cytokines, such as IL-10. This compound has also been found to reduce the activity of enzymes involved in the production of reactive oxygen species, which are known to cause oxidative damage to cells.
Advantages and Limitations for Lab Experiments
3-(2,6-dimethylmorpholin-4-yl)-N-(2-methoxy-5-methylphenyl)propanamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to exhibit low toxicity in animal studies. However, this compound has some limitations, such as its poor solubility in water, which may limit its use in certain experiments.
Future Directions
For research on 3-(2,6-dimethylmorpholin-4-yl)-N-(2-methoxy-5-methylphenyl)propanamide could include investigating its effects on other neurotransmitters, exploring its potential in the treatment of other neurological disorders, and developing new formulations to improve its solubility and bioavailability.
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its anti-inflammatory, analgesic, and neuroprotective effects make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and explore its potential in the treatment of neurological disorders.
Synthesis Methods
3-(2,6-dimethylmorpholin-4-yl)-N-(2-methoxy-5-methylphenyl)propanamide can be synthesized through a multi-step process involving the reaction of 2,6-dimethylmorpholine with 2-methoxy-5-methylbenzoyl chloride, followed by the addition of propionyl chloride. The resulting product is then purified through column chromatography to obtain pure this compound.
Scientific Research Applications
3-(2,6-dimethylmorpholin-4-yl)-N-(2-methoxy-5-methylphenyl)propanamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, analgesic, and neuroprotective effects. This compound has also been shown to have potential in the treatment of epilepsy, Alzheimer's disease, and Parkinson's disease.
Properties
Molecular Formula |
C17H26N2O3 |
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Molecular Weight |
306.4 g/mol |
IUPAC Name |
3-(2,6-dimethylmorpholin-4-yl)-N-(2-methoxy-5-methylphenyl)propanamide |
InChI |
InChI=1S/C17H26N2O3/c1-12-5-6-16(21-4)15(9-12)18-17(20)7-8-19-10-13(2)22-14(3)11-19/h5-6,9,13-14H,7-8,10-11H2,1-4H3,(H,18,20) |
InChI Key |
PWQWNNCELSLHDD-UHFFFAOYSA-N |
SMILES |
CC1CN(CC(O1)C)CCC(=O)NC2=C(C=CC(=C2)C)OC |
Canonical SMILES |
CC1CN(CC(O1)C)CCC(=O)NC2=C(C=CC(=C2)C)OC |
Origin of Product |
United States |
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